Cas no 21676-89-1 (3-Phenylthiophene-2-carboxylic Acid Methyl Ester)

• Product Name: 3-Phenylthiophene-2-carboxylic Acid Methyl Ester
• CAS No: 21676-89-1
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 825308
• PubChem ID: 17391877
• Update Time: 2025-04-19

3-Phenylthiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Phenylthiophene-2-carboxylic Acid Methyl Ester
• 3-Phenylthiophene-2-
• methyl 3-phenylthiophene-2-carboxylate
• Z15380933
• SCHEMBL6229196
• 21676-89-1
• HS-4284
• AKOS017259492
• DTXSID70589615
• DB-125175

• Inchi： 1S/C12H10O2S/c1-14-12(13)11-10(7-8-15-11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： TUSSOROTMWPECZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 3.20170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives